Cas no 832737-17-4 (3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine)

3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine structure
832737-17-4 structure
Product Name:3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
CAS No:832737-17-4
MF:C6H6F2N4S
MW:204.200445652008
MDL:MFCD03422794
CID:3058025
PubChem ID:7173992
Update Time:2025-04-21

3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • 3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
    • EN300-228766
    • 832737-17-4
    • CS-0282870
    • DTXSID301153611
    • 3-Difluoromethyl-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • BBL038468
    • AKOS000305425
    • STK312108
    • 3-(Difluoromethyl)-6-methyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine
    • MDL: MFCD03422794
    • Inchi: 1S/C6H6F2N4S/c1-3-2-13-6-10-9-5(4(7)8)12(6)11-3/h4H,2H2,1H3
    • InChI Key: LYIVLHOHXKGTBS-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(C(F)F)N2N=C(C)C1

Computed Properties

  • Exact Mass: 204.02812371Da
  • Monoisotopic Mass: 204.02812371Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.4Ų

3-(difluoromethyl)-6-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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£144.00 2022-03-01
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Enamine
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Enamine
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